Cas no 401941-73-9 (N-Arachidonoyl-(L)-alanine (NA-Ala))

• Product Name: N-Arachidonoyl-(L)-alanine (NA-Ala)
• CAS No: 401941-73-9
• MF: C₂₃H₃₇NO₃
• MW: 375.544787168503
• CID: 328585
• PubChem ID: 40846579
• Update Time: 2025-05-21

N-Arachidonoyl-(L)-alanine (NA-Ala) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraen-1-yl]-
• (2S)-2-(icosa-5,8,11,14-tetraenoylamino)propanoic acid
• N-(1-OXO-5Z,8Z,11Z,14Z-EICOSATETRAENYL)-L-ALANINE
• N-Arachidonoyl-L-Alanine
• AG-F-42342
• CTK4I2645
• L-Alanine,N-[(5Z,8Z,11Z,14Z)-1-oxo-5,8,11,14-eicosatetraenyl]- (9CI)
• NA-Ala
• N-[(5Z,8Z,11Z,14Z)-icosatetraenoyl]alanine
• arachidonoyl L-alanine
• N-Arachidonoyl-(L)-alanine (NA-Ala)
• N-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]-L-alanine
• CHEMBL226400
• CS-0145118
• N-[(5Z,8Z,11Z,14Z)-eicosatetraenoyl]alanine
• N-arachidonoyl alanine
• NAla
• HY-134545
• (2S)-2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]propanoic acid
• HMS3649D05
• SR-01000946641-1
• CHEBI:132708
• SCHEMBL3728693
• Q27225625
• AKOS040755683
• N-[(5Z,8Z,11Z,14Z)-icosatetraenoyl]-L-alanine
• BDBM50537021
• N-[(5Z,8Z,11Z,14Z)-eicosatetraenoyl]-L-alanine
• SR-01000946641
• N-(5Z,8Z,11Z,15Z-eicosatetraenoyl)-alanine
• 401941-73-9
• LMFA08020153
• n-arachidonoylalanine
• N-[(5z,8z,11z,14z)-1-oxo-5,8,11,14-eicosatetraen-1-yl]-l-alanine
• DB-221493

• Inchi： 1S/C23H37NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(25)24-21(2)23(26)27/h7-8,10-11,13-14,16-17,21H,3-6,9,12,15,18-20H2,1-2H3,(H,24,25)(H,26,27)/b8-7-,11-10-,14-13-,17-16-/t21-/m0/s1
• InChI Key： ZECSOKFEQQDUCP-GDYZQIPQSA-N
• SMILES： O=C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 375.27700
• Monoisotopic Mass: 375.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 6.11230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Arachidonoyl-(L)-alanine (NA-Ala)

Comprehensive Overview of N-Arachidonoyl-(L)-alanine (NA-Ala) (CAS No. 401941-73-9): Structure, Function, and Research Applications

N-Arachidonoyl-(L)-alanine (NA-Ala), identified by its CAS number 401941-73-9, is a bioactive lipid derivative that has garnered significant attention in biochemical and pharmacological research. This compound belongs to the class of N-acyl amino acids, which are known for their role in modulating cellular signaling pathways. Structurally, NA-Ala combines arachidonic acid, a polyunsaturated omega-6 fatty acid, with L-alanine, an essential amino acid, forming a unique conjugate with potential therapeutic implications.

The growing interest in NA-Ala is closely tied to its interaction with the endocannabinoid system (ECS), a critical regulatory network involved in homeostasis, inflammation, and neurological functions. Researchers have explored its affinity for cannabinoid receptors (CB1/CB2) and other G-protein-coupled receptors (GPCRs), positioning it as a candidate for studying metabolic and inflammatory disorders. Unlike classical cannabinoids, NA-Ala exhibits a distinct pharmacological profile, making it a subject of interest for drug discovery and personalized medicine.

Recent studies highlight the potential of N-Arachidonoyl-(L)-alanine in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its neuroprotective properties. Its ability to modulate oxidative stress and apoptosis has also sparked investigations into its role in aging-related conditions. Furthermore, the compound's relevance to gut-brain axis research aligns with current trends in microbiome studies, where lipid metabolites are increasingly recognized as key mediators.

From a technical perspective, the synthesis and purification of NA-Ala (CAS 401941-73-9) require advanced chromatographic techniques, such as HPLC and mass spectrometry, to ensure high purity for experimental use. Its stability under varying pH conditions and solubility in organic solvents are critical factors for in vitro and in vivo applications. Researchers frequently search for NA-Ala suppliers, protocols for its use in cell cultures, and comparative studies with other N-acyl amino acids, reflecting its niche but expanding utility.

In the context of consumer health trends, the rise of natural metabolites and bioactive lipids as supplements has led to questions about the safety and efficacy of compounds like NA-Ala. While it is not currently marketed for human consumption, its structural analogs are being explored in nutraceutical formulations. Ethical considerations and regulatory frameworks for such derivatives remain a hot topic in biotechnology forums and academic circles.

To optimize SEO visibility, this article incorporates high-traffic keywords such as "NA-Ala cannabinoid research", "CAS 401941-73-9 applications", and "N-acyl amino acids in therapeutics". These terms align with frequent queries from research scientists, pharmacologists, and biotech professionals seeking cutting-edge insights. The compound's interdisciplinary relevance ensures its prominence in searches related to lipidomics, molecular pharmacology, and precision medicine.

In summary, N-Arachidonoyl-(L)-alanine represents a compelling intersection of lipid biochemistry and translational medicine. Its unique properties and emerging applications underscore the importance of continued research into endogenous signaling molecules and their derivatives. As the scientific community delves deeper into the ECS and related pathways, NA-Ala is poised to remain a focal point for innovation in biomedical sciences.